Cas no 1111051-72-9 (6-chloro-4-(2,4-dimethylbenzenesulfonyl)-3-(morpholine-4-carbonyl)quinoline)

• Product Name: 6-chloro-4-(2,4-dimethylbenzenesulfonyl)-3-(morpholine-4-carbonyl)quinoline
• CAS No: 1111051-72-9
• MF: C₂₂H₂₁ClN₂O₄S
• MW: 444.931143522263
• CID: 5386591
• Update Time: 2025-05-21

6-chloro-4-(2,4-dimethylbenzenesulfonyl)-3-(morpholine-4-carbonyl)quinoline Chemical and Physical Properties

Names and Identifiers

• [6-Chloro-4-[(2,4-dimethylphenyl)sulfonyl]-3-quinolinyl]-4-morpholinylmethanone
• 6-chloro-4-(2,4-dimethylbenzenesulfonyl)-3-(morpholine-4-carbonyl)quinoline

• Inchi： 1S/C22H21ClN2O4S/c1-14-3-6-20(15(2)11-14)30(27,28)21-17-12-16(23)4-5-19(17)24-13-18(21)22(26)25-7-9-29-10-8-25/h3-6,11-13H,7-10H2,1-2H3
• InChI Key： QWKBRGMUPKXUJQ-UHFFFAOYSA-N
• SMILES： C(C1=C(S(C2=CC=C(C)C=C2C)(=O)=O)C2C(N=C1)=CC=C(Cl)C=2)(N1CCOCC1)=O

Experimental Properties

• Density: 1.365±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 687.1±55.0 °C(Predicted)
• pka: -0.57±0.50(Predicted)

Additional information on 6-chloro-4-(2,4-dimethylbenzenesulfonyl)-3-(morpholine-4-carbonyl)quinoline

6-Chloro-4-(2,4-Dimethylbenzenesulfonyl)-3-(Morpholine-4-Carbonyl)Quinoline: A Comprehensive Overview

The compound with CAS No. 1111051-72-9, known as 6-chloro-4-(2,4-dimethylbenzenesulfonyl)-3-(morpholine-4-carbonyl)quinoline, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the quinoline family, which is a heterocyclic aromatic system widely studied for its diverse applications in drug discovery and materials science.

The quinoline backbone of this molecule provides a rigid aromatic structure that is often exploited in medicinal chemistry for its ability to interact with biological targets such as proteins and enzymes. The substitution pattern of this compound is particularly noteworthy: the chlorine atom at position 6, the 2,4-dimethylbenzenesulfonyl group at position 4, and the morpholine-4-carbonyl group at position 3 collectively contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of sulfonyl groups in enhancing the bioavailability and stability of pharmaceutical compounds. The presence of the 2,4-dimethylbenzenesulfonyl group in this molecule suggests that it may exhibit improved pharmacokinetic properties, making it a promising candidate for drug development. Additionally, the morpholine-4-carbonyl group introduces a flexible linker that could facilitate interactions with specific biological targets, further enhancing its therapeutic potential.

From a synthetic perspective, the construction of this compound involves a series of intricate reactions, including nucleophilic aromatic substitution and coupling reactions. Researchers have employed advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling to optimize the synthesis of this compound. These techniques not only improve yield but also reduce reaction time, making large-scale production more feasible.

In terms of applications, 6-chloro-4-(2,4-dimethylbenzenesulfonyl)-3-(morpholine-4-carbonyl)quinoline has shown potential in several areas. For instance, its quinoline core has been implicated in anti-inflammatory and anticancer activities. Recent experiments have demonstrated that this compound exhibits selective inhibition against certain kinases involved in cancer progression, suggesting its role as a lead compound in oncology drug discovery.

Beyond pharmacology, this compound has also garnered interest in materials science due to its electronic properties. The quinoline framework is known for its π-conjugation capabilities, which make it suitable for applications in organic electronics such as OLEDs (organic light-emitting diodes) and photovoltaic devices. The substituents on this molecule further modulate its electronic characteristics, potentially enhancing its performance in these technologies.

Looking ahead, ongoing research is focused on optimizing the synthesis of 6-chloro-4-(2,4-dimethylbenzenesulfonyl)-3-(morpholine-4-carbonyl)quinoline while exploring its biological activity in greater depth. Collaborative efforts between chemists and biologists are expected to unlock new insights into its therapeutic potential and pave the way for clinical trials.

In conclusion, CAS No. 1111051-72-9 represents a cutting-edge molecule with multifaceted applications across chemistry and pharmacology. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development. As advancements continue to unfold, this compound holds the promise of contributing significantly to the advancement of science and medicine.